Cas no 932351-74-1 (methyl 4-(4-methylphenyl)methoxy-2-{(4-methylphenyl)methylsulfanyl}quinoline-3-carboxylate)

• Product Name: methyl 4-(4-methylphenyl)methoxy-2-{(4-methylphenyl)methylsulfanyl}quinoline-3-carboxylate
• CAS No: 932351-74-1
• MF: C₂₇H₂₅NO₃S
• MW: 443.557306051254
• CID: 5428162
• PubChem ID: 20942047
• Update Time: 2025-06-14

methyl 4-(4-methylphenyl)methoxy-2-{(4-methylphenyl)methylsulfanyl}quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[(4-methylphenyl)methoxy]-2-[(4-methylphenyl)methylsulfanyl]quinoline-3-carboxylate
• methyl 4-((4-methylbenzyl)oxy)-2-((4-methylbenzyl)thio)quinoline-3-carboxylate
• methyl 4-[(4-methylphenyl)methoxy]-2-{[(4-methylphenyl)methyl]sulfanyl}quinoline-3-carboxylate
• 932351-74-1
• AKOS001976866
• F3411-2705
• Methyl 4-[(4-methylphenyl)methoxy]-2-[[(4-methylphenyl)methyl]thio]-3-quinolinecarboxylate
• methyl 4-(4-methylphenyl)methoxy-2-{(4-methylphenyl)methylsulfanyl}quinoline-3-carboxylate

• Inchi： 1S/C27H25NO3S/c1-18-8-12-20(13-9-18)16-31-25-22-6-4-5-7-23(22)28-26(24(25)27(29)30-3)32-17-21-14-10-19(2)11-15-21/h4-15H,16-17H2,1-3H3
• InChI Key： GIXRXMBUMXNOTN-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(OCC2=CC=C(C)C=C2)=C(C(OC)=O)C=1SCC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 443.15551483g/mol
• Monoisotopic Mass: 443.15551483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 584.3±50.0 °C(Predicted)
• pka: 1.99±0.61(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on methyl 4-(4-methylphenyl)methoxy-2-{(4-methylphenyl)methylsulfanyl}quinoline-3-carboxylate

Recent Advances in the Study of Methyl 4-(4-methylphenyl)methoxy-2-{(4-methylphenyl)methylsulfanyl}quinoline-3-carboxylate (CAS: 932351-74-1)

The compound methyl 4-(4-methylphenyl)methoxy-2-{(4-methylphenyl)methylsulfanyl}quinoline-3-carboxylate (CAS: 932351-74-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinoline derivative has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of methyl 4-(4-methylphenyl)methoxy-2-{(4-methylphenyl)methylsulfanyl}quinoline-3-carboxylate. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is critical for its further pharmacological evaluation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity.

In vitro and in vivo studies have demonstrated that methyl 4-(4-methylphenyl)methoxy-2-{(4-methylphenyl)methylsulfanyl}quinoline-3-carboxylate exhibits promising biological activities. Notably, the compound has shown potent inhibitory effects against specific enzymes and receptors implicated in various diseases, including cancer and inflammatory disorders. Mechanistic studies suggest that the compound's activity may be attributed to its ability to modulate key signaling pathways, although further research is needed to fully elucidate its mode of action.

One of the most significant findings in recent research is the compound's potential as an anticancer agent. Preliminary studies have revealed that methyl 4-(4-methylphenyl)methoxy-2-{(4-methylphenyl)methylsulfanyl}quinoline-3-carboxylate can induce apoptosis in cancer cell lines while exhibiting minimal cytotoxicity toward normal cells. These findings highlight the compound's selectivity and therapeutic potential, making it a promising candidate for further development as an anticancer drug.

Despite these promising results, several challenges remain to be addressed. For instance, the compound's pharmacokinetic properties, such as its bioavailability and metabolic stability, require further optimization. Additionally, more extensive preclinical studies are needed to evaluate its safety and efficacy in animal models before progressing to clinical trials. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these challenges and advance the compound toward clinical application.

In conclusion, methyl 4-(4-methylphenyl)methoxy-2-{(4-methylphenyl)methylsulfanyl}quinoline-3-carboxylate (CAS: 932351-74-1) represents a promising molecule with significant potential in medicinal chemistry. Recent research has shed light on its synthetic accessibility, biological activities, and therapeutic applications. Continued investigation into its mechanism of action and optimization of its pharmacological properties will be crucial for its future development as a therapeutic agent. This compound exemplifies the ongoing innovation in the field of chemical biology and underscores the importance of interdisciplinary research in drug discovery.